![molecular formula C13H24N2O3 B4285422 ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate](/img/structure/B4285422.png)
ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate
Overview
Description
Ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate, also known as ECA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. ECA is a derivative of beta-alanine, an amino acid that is naturally found in the body.
Mechanism of Action
The mechanism of action of ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate is not fully understood, but it is believed to be related to its ability to modulate the activity of certain enzymes and receptors in the body. ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has been shown to inhibit the activity of certain enzymes involved in the metabolism of glucose and lipids, which may contribute to its potential anti-diabetic and anti-obesity effects. ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects
ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has been shown to have a variety of biochemical and physiological effects in various experimental systems. In vitro studies have shown that ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In animal studies, ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has been shown to reduce blood glucose levels and improve insulin sensitivity, which may contribute to its potential anti-diabetic effects. ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has also been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate is also relatively stable and can be stored for extended periods of time without significant degradation. However, one limitation of using ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate in lab experiments is its potential toxicity, which may limit its use in certain experimental systems.
Future Directions
There are several future directions for research on ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate. One area of interest is the development of ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate-based therapies for the treatment of various diseases, including cancer and neurological disorders. Another area of interest is the investigation of ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate's potential as a plant growth regulator and pesticide. Additionally, there is a need for further research on the mechanism of action of ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate and its potential toxicity in various experimental systems. Overall, ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has the potential to be a valuable tool in scientific research and may have important applications in various fields.
Scientific Research Applications
Ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has been investigated as a potential therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurological disorders. In agriculture, ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has been studied for its potential use as a plant growth regulator and as a pesticide. In materials science, ethyl N-[(cycloheptylamino)carbonyl]-beta-alaninate has been investigated for its potential use in the synthesis of novel materials with unique properties.
properties
IUPAC Name |
ethyl 3-(cycloheptylcarbamoylamino)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O3/c1-2-18-12(16)9-10-14-13(17)15-11-7-5-3-4-6-8-11/h11H,2-10H2,1H3,(H2,14,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HARXRFUTRKDKJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCNC(=O)NC1CCCCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2-chloro-6-fluorophenyl)acetyl]-4-(2,3-dimethylphenyl)piperazine](/img/structure/B4285340.png)
![2-({4-[(3,6-dichloro-1-benzothien-2-yl)carbonyl]-1-piperazinyl}carbonyl)cyclohexanecarboxylic acid](/img/structure/B4285347.png)
![ethyl N-{[(2-pyridinylmethyl)amino]carbonyl}-beta-alaninate](/img/structure/B4285398.png)
![ethyl N-({[2-(4-methoxyphenyl)ethyl]amino}carbonyl)-beta-alaninate](/img/structure/B4285411.png)
![ethyl N-[(isobutylamino)carbonyl]-beta-alaninate](/img/structure/B4285418.png)
![ethyl N-{[(4,6-dimethyl-2-pyridinyl)amino]carbonyl}-beta-alaninate](/img/structure/B4285425.png)
![ethyl N-{[4-(3,4-dichlorophenyl)-1-piperazinyl]carbonyl}glycinate](/img/structure/B4285437.png)
![ethyl N-{[(2,4-dichlorophenyl)amino]carbonyl}glycinate](/img/structure/B4285452.png)
![ethyl N-{[(2-methoxy-5-methylphenyl)amino]carbonyl}glycinate](/img/structure/B4285456.png)
![4-({[(2-ethoxy-2-oxoethyl)amino]carbonyl}amino)benzoic acid](/img/structure/B4285461.png)